Cas no 170570-77-1 (4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione)

• Product Name: 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione
• CAS No: 170570-77-1
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• MDL: MFCD11188542
• CID: 844823
• PubChem ID: 15484969
• Update Time: 2025-06-22

4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione
• 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)-1,3-butanedione
• 4,4'-Difluor-2,3'-dinitro-biphenyl
• 4,4-difluoro-1-(3-fluoro-4-methoxyohenyl)-butane-1,3-dione
• 4,4-difluoro-1-(3-fluoro-4-methoxyphenyl)-butane-1,3-dione
• 4,4'-difluoro-2,3'-dinitro-biphenyl
• AC1L82PG
• NSC403034
• 1,3-Butanedione, 4,4-difluoro-1-(3-fluoro-4-methoxyphenyl)-
• s11435
• 4,4-difluoro-1-(3-fluoro-4-methoxyphenyl)-butane-1.3-dione
• 170570-77-1
• SCHEMBL5685418
• AKOS005878651
• DB-228937
• A1-08734
• CS-0336881
• A907555
• 4,4-difluoro-1-(3-fluoro-4-methoxyphenyl)-butane-1, 3-dione

• MDL： MFCD11188542
• Inchi： 1S/C11H9F3O3/c1-17-10-3-2-6(4-7(10)12)8(15)5-9(16)11(13)14/h2-4,11H,5H2,1H3
• InChI Key： QNQIALSSNJBPCV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CC(C(F)F)=O)=O)OC

Computed Properties

• Exact Mass: 246.05037
• Monoisotopic Mass: 246.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione

Comprehensive Overview of 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione (CAS No. 170570-77-1)

The compound 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione (CAS No. 170570-77-1) is a fluorinated organic molecule with significant applications in pharmaceutical and material science research. Its unique structure, featuring difluoro and methoxyphenyl groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing fluorinated drug candidates, a hot topic in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione aligns with this trend, as its fluoro-substituted aromatic ring and β-diketone moiety offer versatile reactivity. This compound is often explored in AI-driven drug discovery platforms, where computational models predict its interactions with biological targets. Such applications resonate with the growing interest in machine learning for chemical synthesis.

The synthesis of CAS No. 170570-77-1 typically involves multi-step reactions, including Friedel-Crafts acylation and halogenation. Its crystalline form and solubility profile are critical for formulation studies, a frequent search query among chemists. Analytical techniques like NMR spectroscopy and HPLC purity testing are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP) standards.

Beyond pharmaceuticals, 4,4-Difluoro-1-(3-fluoro-4-methoxyphenyl)butane-1,3-dione has potential in advanced material science. Its electron-withdrawing fluorine atoms make it a candidate for designing organic semiconductors or photoactive materials, addressing the global push for sustainable energy solutions. This dual applicability in life sciences and materials engineering underscores its interdisciplinary relevance.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of fluorinated diketones is advised to minimize ecological impact. Researchers often search for green chemistry alternatives to traditional synthesis routes, reflecting broader societal concerns about sustainable chemical production.

In summary, CAS No. 170570-77-1 represents a nexus of innovation across multiple fields. Its structural features cater to both drug development and material innovation, while its study aligns with trending topics like AI-assisted molecular design and eco-friendly synthesis. As scientific inquiries evolve, this compound will likely remain a focal point for cutting-edge research.